Cas no 89204-97-7 (4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-, methyl ester
• CAS No: 89204-97-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 608902
• PubChem ID: 71322680
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-, methyl ester
• methyl 5-(2,4-dimethylphenyl)-1,3-oxazole-4-carboxylate
• Methyl 5-(2,4-dimethylphenyl)oxazole-4-carboxylate
• DTXSID40752339
• 89204-97-7

• Inchi： 1S/C13H13NO3/c1-8-4-5-10(9(2)6-8)12-11(13(15)16-3)14-7-17-12/h4-7H,1-3H3
• InChI Key： WEPNWAPXVKRUBO-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC)=C1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų